Cas no 159873-06-0 (tert-butyl 4-[(oxiran-2-yl)methyl]piperazine-1-carboxylate)

• Product Name: tert-butyl 4-[(oxiran-2-yl)methyl]piperazine-1-carboxylate
• CAS No: 159873-06-0
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD04973491
• CID: 109360
• PubChem ID: 15491146
• Update Time: 2025-05-20

tert-butyl 4-[(oxiran-2-yl)methyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-(2-oxiranylmethyl)-, 1,1-dimethylethyl ester
• TERT-BUTYL 4-(OXIRAN-2-YLMETHYL)PIPERAZINE-1-CARBOXYLATE
• (+/-)-4-oxiranylmethylpiperazine-1-carboxylic acid tert-butyl ester
• (S)-4-Oxiranylmethyl-piperazine-1-carboxylic acidtert-butyl ester
• 1-(2,3-Epoxypropyl)-4-(tert-butoxycarbonyl)piperazine
• AG-E-09282
• AGN-PC-00PFT5
• AK-60260
• ANW-55662
• CTK4D0245
• RP13864
• tert-butyl 4-oxiranylmethylpiperazine-1-carboxylate
• 1-(2,3-Epoxypropyl)-4-tert-butoxycarbonylpiperazine
• 1-Piperazinecarboxylic acid, 4-(2-oxiranylmethyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-[(oxiran-2-yl)methyl]piperazine-1-carboxylate
• DTXSID40573268
• FT-0684442
• KE-0704
• 159873-06-0
• EN300-83216
• SCHEMBL608185
• (+/-)-4-oxiranylmethyl-piperazine-1-carboxylic acid tert-butyl ester
• XDRGUPXMFDJOFK-UHFFFAOYSA-N
• MFCD04973491
• AKOS015900414
• CS-0272865
• J-524660

• MDL： MFCD04973491
• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(15)14-6-4-13(5-7-14)8-10-9-16-10/h10H,4-9H2,1-3H3
• InChI Key： XDRGUPXMFDJOFK-UHFFFAOYSA-N
• SMILES： O1CC1CN1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 242.16316
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.134
• Boiling Point: 324.3°Cat760mmHg
• Flash Point: 149.9°C
• Refractive Index: 1.51
• PSA: 45.31

tert-butyl 4-[(oxiran-2-yl)methyl]piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 4-[(oxiran-2-yl)methyl]piperazine-1-carboxylate

tert-butyl 4-[(oxiran-2-yl)methyl]piperazine-1-carboxylate: A Comprehensive Overview

tert-butyl 4-[(oxiran-2-yl)methyl]piperazine-1-carboxylate (CAS No. 159873-06-0) is a complex organic compound with a unique structure that combines a piperazine ring, an oxirane (epoxide) group, and a tert-butyl ester moiety. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. In this article, we will delve into the structural features, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of tert-butyl 4-[(oxiran-2-yl)methyl]piperazine-1-carboxylate is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety is a common structural element in many bioactive compounds, including pharmaceutical agents and agrochemicals. The presence of an oxirane group (a three-membered cyclic ether) at the 4-position of the piperazine ring introduces additional reactivity and functional versatility to the molecule. Furthermore, the tert-butyl ester group attached to the piperazine ring enhances the compound's stability and solubility properties.

Recent studies have highlighted the potential of tert-butyl 4-[(oxiran-2-yl)methyl]piperazine-1-carboxylate as a precursor for synthesizing advanced materials with tailored properties. For instance, researchers have explored its use in the development of stimuli-responsive polymers and self-healing materials. The oxirane group in the molecule plays a crucial role in these applications due to its ability to undergo ring-opening reactions under specific conditions, such as acidic or basic environments.

In terms of synthesis, tert-butyl 4-[(oxiran-2-yl)methyl]piperazine-1-carboxylate can be prepared through various routes, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of piperazine derivatives with epoxide-containing reagents in the presence of appropriate catalysts. The choice of synthetic pathway depends on the desired purity, yield, and scalability of the process.

Biological evaluations of tert-butyl 4-[(oxiran-2-yl)methyl]piperazine-1-carboxylate have revealed promising results in several areas. For example, studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, this compound has shown selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the molecular interactions and pharmacokinetic profiles of tert-butyl 4-[(oxiran-2-yL)methyl]piperazine--carboxyLte. By employing molecular docking studies and quantum mechanical calculations, scientists have been able to predict its binding affinities to various biological targets and optimize its pharmacological properties.

In conclusion, tert-butyl 4--(oxiran--methyl)piperaZine--carboxyLte (CAS No. 159873--06--0) is a multifaceted compound with significant potential in diverse fields. Its unique structure, combined with recent research findings, underscores its importance as a valuable tool for advancing scientific discovery and technological innovation.